Cas no 61698-28-0 (Ethanone, 1-[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-)

• Product Name: Ethanone, 1-[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-
• CAS No: 61698-28-0
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 469534
• PubChem ID: 71393267
• Update Time: 2025-04-19

Ethanone, 1-[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl]-
• 1-[1-(4-chlorophenyl)-1,2,4-triazol-3-yl]ethanone
• 1-[1-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl]ethan-1-one
• 1-(1-(4-Chlorophenyl)-1H-1,2,4-triazol-3-yl)ethanone
• DTXSID20815037
• 61698-28-0

• Inchi： 1S/C10H8ClN3O/c1-7(15)10-12-6-14(13-10)9-4-2-8(11)3-5-9/h2-6H,1H3
• InChI Key： MLPDLTJMPVDIEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=NC(C(C)=O)=N1

Computed Properties

• Exact Mass: 221.03574
• Monoisotopic Mass: 221.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78